Cas no 55747-09-6 (1H-Imidazole-5-carboxylic acid, 4-amino-2-ethyl-1-propyl-, ethyl ester)

1H-Imidazole-5-carboxylic acid, 4-amino-2-ethyl-1-propyl-, ethyl ester structure
55747-09-6 structure
Product Name:1H-Imidazole-5-carboxylic acid, 4-amino-2-ethyl-1-propyl-, ethyl ester
CAS No:55747-09-6
MF:C11H19N3O2
MW:225.287462472916
CID:350997
PubChem ID:12298752
Update Time:2025-04-19

1H-Imidazole-5-carboxylic acid, 4-amino-2-ethyl-1-propyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole-5-carboxylic acid, 4-amino-2-ethyl-1-propyl-, ethyl ester
    • ethyl 5-amino-2-ethyl-3-propylimidazole-4-carboxylate
    • DTXSID50486072
    • 55747-09-6
    • Inchi: 1S/C11H19N3O2/c1-4-7-14-8(5-2)13-10(12)9(14)11(15)16-6-3/h4-7,12H2,1-3H3
    • InChI Key: SBPKKJXHMJGIMR-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1=C(N)N=C(CC)N1CCC)=O

Computed Properties

  • Exact Mass: 225.14787
  • Monoisotopic Mass: 225.147726857g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 70.1Ų

Experimental Properties

  • PSA: 70.14
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